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Compound of Interest

Compound Name: Tetramethylammonium oxalate

Cat. No.: B1610726

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium oxalate, with the CAS number 98296-17-4, is a quaternary
ammonium salt that has garnered interest in various scientific and technical applications.[1]
This document provides an in-depth overview of its chemical properties, synthesis, and key
applications, with a focus on its role as a performance enhancer in molecular biology and
materials science. All quantitative data is presented in structured tables, and detailed
experimental protocols are provided for key applications.

Chemical and Physical Properties

Tetramethylammonium oxalate is a white crystalline solid.[1] It is also referred to as Bis-
(tetramethylammonium) oxalate.[2][3][4] The compound is composed of two
tetramethylammonium cations and an oxalate anion.[3][4] A summary of its key physical and
chemical properties is provided in the table below.
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Property Value Source

CAS Number 98296-17-4 [2]

Molecular Formula C10H24N204 [2][3][4]

Molecular Weight 236.31 g/mol [21[31[4]
Bis-(tetramethylammonium)

Synonyms [2][3]
oxalate, TMA Oxalate

Appearance White crystalline solid [1]

N High solubility in water and
Solubility [1]

organic solvents

Hydrogen Bond Acceptor
Count

[2]

Rotatable Bond Count 0

[2]

Experimental Protocols

Synthesis of Bis(tetramethylammonium) oxalate

monohydrate

A straightforward method for the synthesis of Bis(tetramethylammonium) oxalate monohydrate

involves the neutralization of oxalic acid with tetramethylammonium hydroxide.[5]

Materials:

e Oxalic acid (0.126 g, 1 mmol)

e 25% solution of tetramethylammonium hydroxide

o Water-ethanol (1:2 v/v) mixture

Procedure:

¢ Dissolve oxalic acid in the water-ethanol mixture.
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e Add the 25% tetramethylammonium hydroxide solution to neutralize the acid.

» Allow the solution to stand for several weeks for colorless block crystals to separate.[5]

Synthesis of Bis(tetramethylammonium) oxalate monohydrate

+ . . . . . .
Grelle Ac.'d : Mix o : Yields Crystallization Forms Bis(tetramethylammonium)
Tetramethylammonium Hydroxide Neutralization Reaction
. (several weeks) oxalate monohydrate crystals
(in Water-Ethanol)

Click to download full resolution via product page

Synthesis workflow for Bis(tetramethylammonium) oxalate monohydrate.

Application as a PCR Enhancer

Tetramethylammonium oxalate has been demonstrated to be a powerful enhancer of the
Polymerase Chain Reaction (PCR), increasing both specificity and yield.[6] It is particularly
effective at decreasing the formation of non-specific DNA fragments.[6]

Materials:

o DNA template

e Forward and Reverse Primers (10 pM stocks)
e dNTPs (10 mM stock)

o Taqg DNA Polymerase

e 10X Standard Taq Reaction Buffer

o Tetramethylammonium oxalate solution

* Nuclease-free water

Procedure:
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» Assemble the following reaction components on ice in a sterile thin-walled PCR tube:

o

10X Standard Taq Reaction Buffer: 5 pl
o 10 mM dNTPs: 1 ul
o 10 uM Forward Primer: 1 pl
o 10 pM Reverse Primer: 1 pl
o Template DNA: <1,000 ng
o Taq DNA Polymerase: 0.25 pl
o Tetramethylammonium oxalate: to a final concentration of 2 mM
o Nuclease-free water: to a final volume of 50 pl
» Mix the reaction gently and centrifuge briefly to collect the contents at the bottom of the tube.
» Transfer the reaction to a thermocycler and perform the following cycling protocol:
o Initial Denaturation: 94°C for 1 minute
o 30 Cycles:
» Denaturation: 94°C for 15 seconds
» Annealing: 49-58°C for 15 seconds (optimize based on primer Tm)
» Extension: 72°C for 30 seconds

o Final Extension: 72°C for 1 minute
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PCR Enhancement Workflow with Tetramethylammonium Oxalate

1. Assemble PCR Reaction Mix
(including 2 mM TMA Oxalate)

Place in Thermocycler

2. Perform Thermocycling

ields Amplified DNA

Thermocycling Protocol

Per Cycle

Initial Denaturation
94°C, 1 min

Annealing

49-58°C, 155 30 Cycles
Extension Final Extension
72°C, 30s 72°C, 1 min

Denaturation
94°C, 15s

3. Analyze PCR Products
(e.g., Gel Electrophoresis)

Click to download full resolution via product page

Workflow for PCR enhancement using Tetramethylammonium oxalate.

Use as a Porogen in the Preparation of Carbon
Nanofibers

Thermosensitive Bis-(tetramethylammonium) oxalate (TMAQ) can be incorporated as an in-situ
porogen into polyacrylonitrile (PAN) nhonwoven nanofibers produced by electrospinning.[2] This
process is used to create supercapacitor electrode materials.[2]
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Materials:

Polyacrylonitrile (PAN)

Bis-(tetramethylammonium) oxalate (TMAO)

Dimethylformamide (DMF)

Water

Procedure:
o Prepare a dispersion of TMAO in DMF and water by ultrasonication and mechanical stirring.

e Dissolve PAN in the TMAO dispersion at 50°C and stir overnight at room temperature. A
typical concentration is 10 wt% PAN with 0.05 wt% or 0.1 wt% TMAO.[2]

» Electrospin the solution using a 20G spinneret at an applied voltage of 15 kV.[2]
» Collect the fibers on a grounded collector rotating at 300 rpm.[2]
e Subject the resulting nanofibers to a series of thermal treatments:

o Stabilization

o Single-step carbonization

o CO2 activation

Carbon Nanofiber Preparation using TMAO as a Porogen

1. Prepare PAN/TMAO D o ——— 3. Thermal Treatment Porous Carbon
Solution in DMF ' P 9

(Stabilization, Carbonization, Activation) Nanofibers

Click to download full resolution via product page
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Workflow for carbon nanofiber preparation.

Signaling Pathways

Currently, there is no scientific literature to suggest that Tetramethylammonium oxalate is
involved in any biological signaling pathways. Its primary applications are in the fields of
molecular biology diagnostics and materials science, leveraging its chemical and physical
properties rather than any specific biological activity.

Safety Information

For detailed safety information, including handling, storage, and disposal, it is essential to
consult the Safety Data Sheet (SDS) provided by the supplier. General safety precautions
include wearing appropriate personal protective equipment (PPE), such as gloves and safety
glasses, and working in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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